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A Comparative Toxicological Assessment of
Strobilurin Fungicides in Zebrafish
An objective analysis of Pyrametostrobin and other prominent strobilurins, supported by

experimental data, to guide researchers and drug development professionals.

This guide provides a comparative toxicological overview of Pyrametostrobin and other widely

used strobilurin fungicides, with a specific focus on their effects on the zebrafish (Danio rerio)

model. Strobilurins represent a major class of fungicides that act by inhibiting mitochondrial

respiration.[1][2] Due to their extensive use in agriculture, these compounds are frequently

detected in aquatic environments, raising concerns about their potential impact on non-target

organisms.[2][3] Zebrafish are a well-established model for toxicological research due to their

rapid development, genetic tractability, and physiological similarities to higher vertebrates.

I. Comparative Acute Toxicity
The acute toxicity of strobilurin fungicides to zebrafish is typically evaluated by determining the

median lethal concentration (LC50), which is the concentration of a substance that is lethal to

50% of the test organisms over a specified period, commonly 96 hours. The available data

indicates a wide range of acute toxicity among different strobilurins.
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Strobilurin
96-hour LC50
(μg/L)

Life Stage Reference

Pyraclostrobin 56 Adult [4]

Pyraclostrobin 61 Embryo [5]

Trifloxystrobin 55 Embryo [5]

Picoxystrobin 86 Embryo [5]

Kresoxim-methyl 224 Larvae [6]

Kresoxim-methyl 289.8 Not Specified [7]

Kresoxim-methyl 340 Embryo [6]

Kresoxim-methyl 436 Adult [6]

Azoxystrobin 810 - 1230 Embryo [8]

Fluopyram 4375 Embryo [9]

II. Developmental and Sub-lethal Toxicity
Exposure to sub-lethal concentrations of strobilurins can lead to a variety of developmental and

physiological effects in zebrafish. These include morphological abnormalities, cardiotoxicity,

neurotoxicity, and oxidative stress.

A. Developmental Malformations
Strobilurin exposure during early life stages of zebrafish can result in a range of developmental

abnormalities.
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Strobilurin
Concentration
(μg/L)

Observed Effects Reference

Pyraclostrobin 20 - 60

Spinal curvature,

shortened body

length, smaller eyes,

pericardial edema

[10]

Azoxystrobin 100
Reduced standard

body length
[1]

Fenamidone 2.5 - 5 µM

Pericardial edema,

yolk sac edema, tail

deformities, spinal

curvature, delayed

hatching

[11]

B. Cardiotoxicity
Several strobilurins have been shown to induce cardiotoxic effects in zebrafish embryos,

leading to functional and morphological cardiac defects.

Strobilurin
Concentration
(μg/L)

Observed Effects Reference

Pyraclostrobin 20 - 60

Pericardial edema,

bradycardia (slow

heart rate)

[10]

Picoxystrobin Not Specified Decreased heartbeat [5]

Trifloxystrobin Not Specified Decreased heartbeat [5]

C. Neurotoxicity and Behavioral Effects
Strobilurins can also impact the central nervous system, leading to altered locomotor activity

and other behavioral changes in zebrafish larvae.
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Strobilurin Concentration Behavioral Effects Reference

Pyraclostrobin 50 nM Hypoactive response [3]

Trifloxystrobin 50 nM Hypoactive response [3]

Azoxystrobin 50 nM
No effect on

locomotion
[3]

Kresoxim-methyl 50 nM
No effect on

locomotion
[3]

Azoxystrobin 2 - 200 µg/L

Increased locomotor

ability, anxiety-like

behavior, inhibited

exploratory behavior

in adult males

[12]

Fenamidone 2 µM
Decreased locomotor

activity
[11]

Metyltetraprole 100 µg/L Hyperactivity [13]

D. Oxidative Stress
A common mechanism of toxicity for many strobilurins is the induction of oxidative stress,

resulting from an imbalance between the production of reactive oxygen species (ROS) and the

antioxidant defense system.
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Strobilurin
Concentration
(μg/L)

Biomarker
Changes

Reference

Pyraclostrobin 20 - 60

Increased ROS and

malondialdehyde

(MDA), up-regulated

catalase (CAT)

activity, inhibited

superoxide dismutase

(SOD) activity

[10]

Azoxystrobin 1 - 100

Increased ROS,

inhibited SOD activity,

induced CAT activity,

increased glutathione-

S-transferase (GST)

activity, enhanced lipid

peroxidation (LPO)

and DNA damage

[14]

Kresoxim-methyl Not Specified Increased ROS [6]

Picoxystrobin Not Specified

Increased ROS and

MDA, inhibited SOD

and glutathione (GSH)

[5]

Trifloxystrobin Not Specified

Increased ROS and

MDA, inhibited SOD

and GSH

[5]

III. Mechanisms of Toxicity
The primary mode of action for strobilurin fungicides is the inhibition of the cytochrome bc1

complex (Complex III) in the mitochondrial respiratory chain.[1][2] This disruption of electron

transport leads to a decrease in ATP production and an increase in the generation of ROS,

which can subsequently induce oxidative stress and apoptosis.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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